![molecular formula C17H12N2O2 B3257066 [6-Phenyl-2,2'-bipyridine]-4-carboxylic acid CAS No. 282550-57-6](/img/structure/B3257066.png)
[6-Phenyl-2,2'-bipyridine]-4-carboxylic acid
Overview
Description
“[6-Phenyl-2,2’-bipyridine]-4-carboxylic acid” is a type of organic compound that is part of the bipyridine family . It has been used in the construction of mono- and di-nuclear organoplatinum (II) monomers with cyclometalated 6-phenyl-2,2’-bipyridine ligands . These systems are capable of displaying intriguing solvato- and iono-chromic phenomena .
Synthesis Analysis
The synthesis of “[6-Phenyl-2,2’-bipyridine]-4-carboxylic acid” involves a series of reactions. Mono- and di-nuclear organoplatinum (II) monomers with cyclometalated 6-phenyl-2,2’-bipyridine ligands have been successfully constructed . These systems are capable of displaying intriguing solvato- and iono-chromic phenomena by elaborately manipulating non-covalent Pt⋯Pt metal–metal and π–π stacking interactions for their self-assembly processes .Molecular Structure Analysis
The molecular structure of “[6-Phenyl-2,2’-bipyridine]-4-carboxylic acid” is complex and involves several interactions. The systems are capable of displaying intriguing solvato- and iono-chromic phenomena by elaborately manipulating non-covalent Pt⋯Pt metal–metal and π–π stacking interactions for their self-assembly processes .Chemical Reactions Analysis
“[6-Phenyl-2,2’-bipyridine]-4-carboxylic acid” is involved in a number of chemical reactions. It forms complexes with platinum (II), displaying intriguing solvato- and iono-chromic phenomena .Scientific Research Applications
Synthesis and Photophysical Properties
6-Phenyl-2,2'-bipyridine-4-carboxylic acid and its derivatives have been used in the synthesis of various metal complexes. For example, functionalized polypyridine ligands were used to prepare a series of Ir(III) cyclometalated compounds, exhibiting oxidation and luminescent properties (Neve et al., 1999).
Coordination Chemistry in Uranyl-Organic Assemblies
In coordination chemistry, especially with uranyl complexes, 6-Phenyl-2,2'-bipyridine-4-carboxylic acid acts as a coligand or structure-directing agent. These complexes demonstrate diverse architectural structures and potential applications in nuclear chemistry and materials science (Thuéry, 2013).
Application in Dye-Sensitized Solar Cells
Copper(I) complexes of 6-Phenyl-2,2'-bipyridine-4-carboxylic acid derivatives have shown potential in applications like dye-sensitized solar cells (DSCs). The synthesis of these complexes and their preliminary photovoltaic performance have been studied, highlighting their relevance in renewable energy research (Constable et al., 2009).
Future Directions
The future directions for the study of “[6-Phenyl-2,2’-bipyridine]-4-carboxylic acid” could involve further exploration of its properties and potential applications. For instance, it could be interesting to explore its potential use in the construction of mono- and di-nuclear organoplatinum (II) monomers .
properties
IUPAC Name |
2-phenyl-6-pyridin-2-ylpyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O2/c20-17(21)13-10-15(12-6-2-1-3-7-12)19-16(11-13)14-8-4-5-9-18-14/h1-11H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NSHPUFRGALCSOS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC(=CC(=C2)C(=O)O)C3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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